Cas no 1396844-49-7 (2-(5-bromopyridine-3-carbonyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane)

• Product Name: 2-(5-bromopyridine-3-carbonyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane
• CAS No: 1396844-49-7
• MF: C₁₄H₁₇BrN₂O₃
• MW: 341.200382947922
• CID: 6511962
• Update Time: 2025-05-24

2-(5-bromopyridine-3-carbonyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromopyridine-3-carbonyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane
• (5-bromopyridin-3-yl)-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)methanone

• Inchi： 1S/C14H17BrN2O3/c1-13(2)19-8-14(9-20-13)6-17(7-14)12(18)10-3-11(15)5-16-4-10/h3-5H,6-9H2,1-2H3
• InChI Key： AXBVYMVBRKXRKQ-UHFFFAOYSA-N
• SMILES： C(C1=CC(Br)=CN=C1)(N1CC2(COC(C)(C)OC2)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 2-(5-bromopyridine-3-carbonyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane

2-(5-Bromopyridine-3-carbonyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane: A Comprehensive Overview

The compound with CAS No 1396844-49-7, known as 2-(5-bromopyridine-3-carbonyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique spirocyclic structure, which combines a pyridine ring with a lactam moiety, creating a molecule with potential applications in drug design and materials science.

Spirocyclic compounds like this one are of particular interest due to their ability to adopt rigid conformations, which can enhance their bioactivity and stability. The presence of a 5-bromopyridine group introduces additional functionality, including potential electronic effects that could influence the compound's reactivity and selectivity in biological systems. Recent studies have highlighted the importance of such heterocyclic systems in modulating the pharmacokinetic properties of drugs.

The synthesis of 2-(5-bromopyridine-3-carbonyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane involves a multi-step process that typically begins with the preparation of the pyridine derivative followed by cyclization to form the spirocyclic structure. Researchers have explored various methodologies to optimize this synthesis, including the use of microwave-assisted reactions and catalytic systems to improve yield and purity.

One of the most promising applications of this compound lies in its potential as a template for drug discovery. The spirocyclic core provides a scaffold for attaching various functional groups, enabling the creation of libraries of structurally diverse molecules for high-throughput screening. Recent advancements in computational chemistry have allowed for more accurate predictions of how these molecules will interact with biological targets, further accelerating the drug discovery process.

In addition to its pharmacological applications, 2-(5-bromopyridine-3-carbonyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane has shown promise in materials science as a precursor for advanced polymers and nanomaterials. Its rigid structure and ability to form hydrogen bonds make it an ideal candidate for self-assembling systems, which are critical in the development of stimuli-responsive materials.

Recent research has also focused on understanding the environmental impact of this compound and similar spirocyclic systems. Studies have demonstrated that these molecules can undergo biodegradation under specific conditions, reducing their persistence in the environment. This knowledge is crucial for ensuring the sustainable use of such compounds in industrial applications.

In conclusion, 2-(5-bromopyridine-3-carbonyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane represents a fascinating intersection of organic chemistry and materials science. Its unique structure and versatile functionality continue to drive innovation across multiple disciplines, making it a subject of ongoing research interest.